Cas no 1805108-95-5 (2-Amino-6-cyano-3-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Amino-6-cyano-3-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805108-95-5
• MF: C₉H₆F₂N₄
• MW: 208.167547702789
• CID: 4853256
• Update Time: 2025-10-29

2-Amino-6-cyano-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F2N4/c10-8(11)7-5(1-2-12)3-6(4-13)15-9(7)14/h3,8H,1H2,(H2,14,15)
• InChI Key： ZVAKSKVMTXTMNR-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C#N)=CC=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 0.8
• Topological Polar Surface Area: 86.5

Additional information on 2-Amino-6-cyano-3-(difluoromethyl)pyridine-4-acetonitrile

2-Amino-6-Cyano-3-(Difluoromethyl)Pyridine-4-Acetonitrile: A Comprehensive Overview

The compound 2-Amino-6-Cyano-3-(Difluoromethyl)Pyridine-4-Acetonitrile, identified by the CAS number CAS No. 1805108-95-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of multiple functional groups, including amino, cyano, and difluoromethyl groups, makes this molecule particularly interesting for researchers in the fields of medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The 2-amino group in this compound is known to enhance solubility and improve pharmacokinetic profiles, making it a valuable component in drug design. Additionally, the cyano group at position 6 contributes to the molecule's stability and electronic characteristics, which are crucial for its interaction with biological targets.

The difluoromethyl group at position 3 introduces a unique fluorinated moiety into the structure, which has been shown to enhance lipophilicity and improve the drug-like properties of molecules. Fluorinated compounds are increasingly sought after in pharmaceutical research due to their ability to modulate physicochemical properties without significantly altering molecular size. This feature makes 2-Amino-6-Cyano-3-(Difluoromethyl)Pyridine-4-Acetonitrile a promising candidate for developing novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and fluorination processes. Researchers have optimized synthetic routes to achieve high yields and purity levels, ensuring its suitability for both academic and industrial applications. The molecule's structure allows for further functionalization at various positions on the pyridine ring, enabling the creation of derivative compounds with tailored properties.

The application of CAS No. 1805108-95-5 extends beyond pharmaceuticals into materials science. Its electronic properties make it a potential candidate for use in organic electronics, such as in field-effect transistors (FETs) or light-emitting diodes (LEDs). Recent advancements in materials chemistry have demonstrated the importance of nitrogen-containing heterocycles like pyridines in achieving high-performance electronic devices.

In addition to its chemical applications, this compound has shown promise in catalytic processes. The presence of multiple functional groups allows it to act as a versatile ligand or catalyst support in various reactions. For instance, its ability to coordinate with metal ions makes it a potential candidate for homogeneous catalysis or asymmetric synthesis.

From an environmental standpoint, understanding the fate and transport of this compound is crucial for its safe handling and disposal. Studies on its biodegradation pathways and environmental impact are ongoing, with researchers focusing on minimizing ecological risks while maximizing its benefits.

In conclusion, 2-Amino-6-Cyano-3-(Difluoromethyl)Pyridine-4-Acetonitrile represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and catalysis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemistry.